Cas no 977-96-8 (1,1'-Diethyl-2,2'-cyanine Iodide)

• Product Name: 1,1'-Diethyl-2,2'-cyanine Iodide
• CAS No: 977-96-8
• MF: C₂₃H₂₃IN₂
• MW: 454.346597909927
• MDL: MFCD00011971
• CID: 804960
• PubChem ID: 253660406
• Update Time: 2025-10-15

1,1'-Diethyl-2,2'-cyanine Iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-, iodide (1:1)
• 1,1'-Diethyl-2,2'-cyanine iodide
• Decynium 22
• 1-Ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]quinolinium iodide
• Pseudocyanine iodide
• Pseudoisocyanine iodide
• Pseudoisocyanin
• Diethylcyanine iodide
• Eastman 7851
• 2,2'-Quinocyanine iodide
• N,N'-Diethylpseudoisocyanine iodide
• 1,1'-Diethyl-2,2'-quinocyanine iodide
• 1,1'-Diethyl-2,2'-diquinocyanine iodide
• 1-ethyl-2-[(1-ethyl-2(1h)-quinolylidene)methyl]quinolinium iodide
• 1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
• PICI
• Quinolini
• NSC 119685
• AKOS024307564
• DTXSID90883627
• Q18350901
• 1-Ethyl-2-((1-ethyl-2(1H)-quinolylidene)methyl)quinolinium iodide
• BS-52623
• decynium-22
• CHEBI:37993
• EINECS 213-556-6
• HY-107740
• 1,2'-cyanine iodide
• 1,2'-quinocyanine iodide
• Quinolinium,1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-,iodide(1:1)
• (E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-iumiodide
• Quinolinium, 1-ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)-, iodide, (E)-
• (2E)-1-ethyl-2-[(1-ethylquinolin-1-ium-2-yl)methylidene]quinoline;iodide
• 1,2'-diquinocyanine iodide
• 1-ethyl-2-{[1-ethylquinolin-2(1H)-ylidene]methyl}quinolinium iodide
• CHEMBL4129927
• BRU7LG9LNL
• LS-14986
• CS-0029428
• A845752
• Pseudoisocyanine (iodide)
• UNII-BRU7LG9LNL
• 1,1'-Diethyl-2,2'-cyanine iodide, 97%
• MFCD00011971
• 1-Ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)quinolinium iodide
• NSC-119685
• Quinolinium, 1-ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)-, iodide
• Quinolinium, 1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-, iodide (1:1)
• SCHEMBL4779860
• 977-96-8
• Quinolinium, 1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-, iodide
• Quinolinium, 1-ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)-, iodide (1:1)
• (E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
• 63902-24-9
• 1-Ethyl-2-((1-ethyl-4(1H)-quinolylidene)methyl)quinolinium iodide
• NSC119685
• 1-ethyl-2-[(1-ethylquinolin-1-ium-2-yl)methylidene]quinoline;iodide
• AKOS040745167
• 1,11-diethyl-2,22-cyanine iodide
• GLXC-02954
• 1,1'-Diethyl-2,2'-cyanine Iodide

• MDL： MFCD00011971
• Inchi： 1S/C23H23N2.HI/c1-3-24-20(15-13-18-9-5-7-11-22(18)24)17-21-16-14-19-10-6-8-12-23(19)25(21)4-2;/h5-17H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： GMYRVMSXMHEDTL-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C2C=CC=CC=2C=CC=1/C=C1\C=CC2C=CC=CC=2N\1CC

Computed Properties

• Exact Mass: 454.09100
• Monoisotopic Mass: 454.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Golden yellow or dark red crystalline powder
• Density: 1.3883 (estimate)
• Melting Point: 277°C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble to 10 mM in dimethyl sulfoxide.
• PSA: 8.81000
• LogP: 1.23570
• Sensitiveness: Light Sensitive
• λmax: 525(H2O)(lit.)
• Solubility: Not determined

1,1'-Diethyl-2,2'-cyanine Iodide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300+H330-H312-H315-H319
• Warning Statement： P260-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P312+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 21-26/28-36/37/38
• Safety Instruction： S45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R23/24/25
• Packing Group：II
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1,1'-Diethyl-2,2'-cyanine Iodide

Professional Introduction to 1,1'-Diethyl-2,2'-cyanine Iodide (CAS No. 977-96-8)

1,1'-Diethyl-2,2'-cyanine Iodide, identified by the Chemical Abstracts Service Number (CAS No.) 977-96-8, is a significant compound in the field of chemical biology and pharmaceutical research. This organometallic dye belongs to the cyanine family, a class of molecules known for their exceptional photophysical properties and broad applicability in bioimaging, diagnostics, and material science. The structure of 1,1'-Diethyl-2,2'-cyanine Iodide consists of a conjugated system with two ethyl groups and a central iodine atom, which contributes to its stability and reactivity in various chemical environments.

The utility of 1,1'-Diethyl-2,2'-cyanine Iodide has been extensively explored in recent years, particularly in the development of advanced imaging techniques. Its high fluorescence quantum yield and tunable absorption/emission properties make it an ideal candidate for fluorescence microscopy and flow cytometry. Researchers have leveraged these characteristics to develop novel probes for cellular studies, enabling real-time visualization of biological processes at the molecular level. For instance, studies have demonstrated its effectiveness in tracking the dynamics of ion channels and receptors in living cells, providing invaluable insights into neurobiological functions.

In addition to its role in bioimaging, 1,1'-Diethyl-2,2'-cyanine Iodide has found applications in the field of photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive compounds to induce localized tissue destruction through the generation of reactive oxygen species. The compound's ability to absorb light at specific wavelengths and produce singlet oxygen upon irradiation has been harnessed to develop targeted therapies for cancer treatment. Recent clinical trials have shown promising results when 1,1'-Diethyl-2,2'-cyanine Iodide is used in conjunction with laser irradiation to selectively destroy tumor cells while minimizing damage to surrounding healthy tissue.

The synthesis and purification of 1,1'-Diethyl-2,2'-cyanine Iodide are critical processes that determine its efficacy in various applications. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and diagnostic industries. Techniques such as column chromatography and recrystallization are commonly employed to isolate high-purity forms of this dye. Furthermore, researchers have explored solvent-free synthesis routes to enhance sustainability and reduce environmental impact.

Recent advancements in nanotechnology have opened new avenues for the application of 1,1'-Diethyl-2,2'-cyanine Iodide. By incorporating this compound into nanocarriers such as liposomes or quantum dots, scientists have been able to improve its delivery efficiency and bioavailability. These nanoscale systems not only enhance the pharmacokinetics of the dye but also enable targeted delivery to specific tissues or cells. Such innovations are particularly relevant in oncology research, where precise delivery of therapeutic agents is essential for effective treatment.

The photophysical properties of 1,1'-Diethyl-2,2'-cyanine Iodide have also been exploited in optoelectronic devices. Its ability to emit light across a wide spectrum has made it useful in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have integrated this dye into novel materials that improve the efficiency and performance of these devices. For example, OLEDs incorporating 1,1'-Diethyl-2,2'-cyanine Iodide have demonstrated higher luminance and longer operational lifespans compared to conventional materials.

The versatility of 1,1'-Diethyl-2,2'-cyanine Iodide extends beyond its applications in biology and electronics. It has been used as a fluorescent label in analytical chemistry for detecting trace amounts of analytes in environmental samples. Its high sensitivity and selectivity make it an effective tool for monitoring pollutants such as heavy metals or organic contaminants. This application is particularly relevant in environmental monitoring programs aimed at ensuring water quality and ecosystem health.

In conclusion, 1 , 1 ' - Di ethyl - 2 , 2 ' - cyan ine I od ide ( CAS No . 977 - 96 - 8 ) is a multifunctional compound with broad applications across multiple disciplines . Its unique photophysical properties , coupled with advancements in synthetic chemistry and nanotechnology , continue to drive innovation in bioimaging , drug delivery , optoelectronics , and environmental analysis . As research progresses , it is anticipated that new applications for this remarkable dye will emerge , further solidifying its importance in modern science .